BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Diiron
Nonacarbonyl in the Synthesis of Iron
Complexes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diironnonacarbonyl!

Cat. No.: B12055905

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
diiron nonacarbonyl (Fe2(CQO)9) as a versatile precursor in the synthesis of a variety of iron
complexes. Diiron nonacarbonyl serves as a more reactive and safer alternative to the volatile
and highly toxic iron pentacarbonyl (Fe(CO)s) for generating Fe(0) species.[1][2] Its
applications range from the synthesis of discrete organometallic complexes to the formation of
iron-based nanoparticles.

Synthesis of (Diene)Fe(CO)s Complexes

Diiron nonacarbonyl is a widely used reagent for the synthesis of (diene)iron tricarbonyl
complexes. The Fe(CO)s moiety can act as a protecting group for the diene, preventing its
participation in reactions like Diels-Alder cycloadditions and hydrogenation.[3] The general
reaction involves the displacement of CO ligands and the coordination of the diene to the iron
center.

General Reaction Scheme: Fe2(CO)9 + diene - (diene)Fe(CO)s + Fe(CO)s + CO

This protocol details the synthesis of (cyclobutadiene)iron tricarbonyl from cis-3,4-
dichlorocyclobutene and diiron nonacarbonyl, as adapted from Organic Syntheses.[4]

Experimental Workflow:
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Caption: Workflow for the synthesis of (Cyclobutadiene)iron Tricarbonyl.

Materials:

cis-3,4-Dichlorocyclobutene (20 g, 0.16 mol)

Diiron nonacarbonyl (Fez2(CO)9) (approx. 140 g, 0.385 mol)

Anhydrous benzene (125 mL)

Pentane

Filtercel

Equipment:

500-mL three-necked flask

 Oil bath

e Condenser

e Mechanical stirrer

» Nitrogen gas supply

e Buchner funnel and filtration apparatus

Fractional distillation apparatus

Procedure:
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 In a well-ventilated fume hood, equip a 500-mL three-necked flask with a condenser and a
mechanical stirrer. Immerse the flask in an oil bath.

« Introduce cis-3,4-dichlorocyclobutene (20 g) and anhydrous benzene (125 mL) into the flask.
e Flush the apparatus with nitrogen.

e Add an initial portion of diiron nonacarbonyl (25 g) and commence stirring while heating the
mixture to 50-55 °C.

o Carbon monoxide evolution should be observed. As the rate of gas evolution subsides
(typically after 15 minutes), add another 8 g portion of diiron nonacarbony!.

o Continue the portion-wise addition of diiron nonacarbonyl until CO evolution ceases. The
total amount of Fez2(CO)s required will be approximately 140 g, and the total reaction time will
be around 6 hours.[4]

 After the reaction is complete, stir the mixture at 50 °C for an additional hour.

 Allow the reaction mixture to cool to room temperature and filter it with suction through a pad
of Filtercel.

e Wash the residue in the Buchner funnel thoroughly with pentane until the washings are
colorless. Caution: The insoluble residue can be pyrophoric upon drying and should be
immediately quenched with water before disposal.[4]

o Combine the filtrates and evaporate the pentane and most of the benzene using a water
aspirator.

» Transfer the residual liquid to a distillation flask and perform fractional distillation under
reduced pressure.

e Collect the pale yellow oil of cyclobutadieneiron tricarbonyl.

Quantitative Data:
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Parameter Value Reference
Yield 13.8-14.4 g (45-46%) [4]
Boiling Point 47 °C (3 mm Hg) [4]

(Benzylideneacetone)iron tricarbonyl is a useful reagent for transferring the Fe(CO)s unit to
other organic substrates.[2] It is prepared by the reaction of diiron nonacarbonyl with

benzylideneacetone.[2][5]

Reaction Scheme:

[ Fe2(CO)o ]
[
)= (o) - - - Eyproducts_ Fe(CO)s + CO
[ Benzylideneacetone j
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Caption: Synthesis of (bda)Fe(CO)s from Diiron Nonacarbonyl.

General Procedure: While a detailed, step-by-step protocol with specific yields is not readily
available in the provided search results, the synthesis is typically carried out by refluxing diiron
nonacarbonyl with benzylideneacetone in a solvent like diethyl ether.[5] The product is a red

solid.

Characterization Data:

Spectroscopic Wavenumbers
Technique (cm™)

Solvent Reference

Infrared (IR)

Spectroscopy

2065, 2005, 1985 Cyclohexane [2][5]
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Synthesis of Iron Nanoparticles

Diiron nonacarbonyl is an effective precursor for the synthesis of iron nanoparticles through
thermal decomposition.[6] A significant challenge is the low solubility of Fe2(CO)s in common
organic solvents. This can be overcome by reacting it with an amine, which forms a soluble
anionic iron carbonyl species that can then be decomposed to form nanoparticles.[7][8] This
method provides a safer alternative to the use of highly toxic and volatile Fe(CO)s.[7]

This protocol describes a general method for preparing iron nanoparticles from diiron
nonacarbonyl by first forming a soluble amine complex.

Experimental Workflow:

Formation of soluble Thermolysis
anionic iron carbonyl (e.g., 180-280 °C) Iron Nanoparticles

[ Slurry of Fe2(CO)s
precursor solution under inert atmosphere

in high-boiling solvent

Add Amine

Click to download full resolution via product page

Caption: Amine-assisted synthesis of iron nanoparticles from Fe2(CO)o.

General Procedure:

¢ Diiron nonacarbonyl is slurried in a high-boiling point solvent.

e An amine is added to the slurry, which reacts with the Fe2(CO)9 to form a soluble anionic iron
carbonyl species.[7]

e The resulting precursor solution is then heated to a specific temperature (e.g., 180-280 °C)
under an inert atmosphere to induce thermal decomposition (thermolysis).

o This thermolysis process yields well-defined iron nanoparticles.[8]

Quantitative Data: The size of the resulting iron nanoparticles can be controlled by varying the
reaction temperature.
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. Average Nanoparticle
Reaction Temperature (°C) . Reference
Diameter (nm)

180 11.1+2.0 8]

280 7.2+0.7 [8]

Other Synthetic Applications

Diiron nonacarbonyl is also employed in several other important synthetic transformations:

o Synthesis of Allyl Iron(ll) Derivatives: Through oxidative addition, Fez(CO)9 reacts with allyl
bromide to yield an allyl iron(ll) complex.[1] Reaction: Fez2(CO)s + BrCH2CH=CHz -
FeBr(CO)s3(CsHs) + CO + Fe(CO)s

e Noyori [3+2] Reaction: It is used in the synthesis of cyclopentadienones via a [2+3]-
cycloaddition from dibromoketones.[1]

These examples further illustrate the broad utility of diiron nonacarbonyl as a precursor in
organometallic and organic synthesis. The choice of reaction conditions, such as solvent and
temperature, can direct the reaction towards a variety of desired iron-containing products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7. Non-volatile iron carbonyls as versatile precursors for the synthesis of iron-containing
nanoparticles - Nanoscale (RSC Publishing) [pubs.rsc.org]

» 8. Non-volatile iron carbonyls as versatile precursors for the synthesis of iron-containing
nanoparticles - Nanoscale (RSC Publishing) DOI:10.1039/C7NR01028A [pubs.rsc.org]

 To cite this document: BenchChem. [Application Notes and Protocols: Diiron Nonacarbonyl
in the Synthesis of Iron Complexes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12055905#diiron-nonacarbonyl-for-the-synthesis-of-
iron-complexes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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